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Compound of Interest

Compound Name: Chitopentaose Pentahydrochloride

Cat. No.: B3026890 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of

Chitopentaose Pentahydrochloride. This guide is intended for researchers, scientists, and

professionals in drug development who are utilizing this compound in their experimental

workflows.

Chitopentaose Pentahydrochloride is a chitosan oligosaccharide with recognized anti-

inflammatory properties and serves as a substrate for chitinase B.[1] Accurate preparation of its

stock solution is critical for ensuring the reproducibility and validity of experimental results.

Chemical and Physical Properties
A summary of the key quantitative data for Chitopentaose Pentahydrochloride is presented

in Table 1. This information is essential for accurate calculations and solution preparation.
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Property Value Source(s)

Molecular Formula C30H57N5O21·5HCl [1]

Molecular Weight ~1006.1 g/mol [1]

Appearance White to off-white solid

Purity ≥95% (HPLC)

Solubility
250 mg/mL in water (requires

sonication)
[1]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a stock solution of Chitopentaose
Pentahydrochloride. It is recommended to prepare the stock solution at a concentration of 10

mM.

Materials:
Chitopentaose Pentahydrochloride powder

Sterile, high-purity water (e.g., cell culture grade, nuclease-free)

Sterile conical tubes (e.g., 1.5 mL, 15 mL, or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Ultrasonic water bath

Sterile syringe filters (0.22 µm) for cell culture applications

Sterile storage vials or cryotubes

Procedure:
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Determine the Required Mass:

Calculate the mass of Chitopentaose Pentahydrochloride needed to prepare the

desired volume and concentration of the stock solution using the following formula: Mass

(g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 10 mL of a 10 mM stock solution: Mass (g) = 0.010 mol/L x 0.010

L x 1006.1 g/mol = 0.10061 g (or 100.61 mg)

Weighing the Compound:

In a clean, sterile environment (e.g., a laminar flow hood), carefully weigh the calculated

amount of Chitopentaose Pentahydrochloride powder using an analytical balance.

Transfer the powder to an appropriately sized sterile conical tube.

Dissolution:

Add the desired volume of sterile water to the conical tube containing the powder.

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

To aid dissolution, place the tube in an ultrasonic water bath.[1] For compounds with lower

solubility, warming the solution to 37°C in the water bath may be beneficial.

Continue to sonicate and vortex intermittently until the powder is completely dissolved.

Sterilization (for cell culture applications):

If the stock solution will be used in cell culture, it is crucial to ensure its sterility.

Draw the prepared solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a sterile, labeled storage tube.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

cryotubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Clearly label all tubes with the compound name, concentration, and date of preparation.

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a Chitopentaose
Pentahydrochloride stock solution.
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Caption: Workflow for preparing a sterile stock solution of Chitopentaose
Pentahydrochloride.

Safety Precautions:
Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling chemical compounds.
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Refer to the Safety Data Sheet (SDS) for Chitopentaose Pentahydrochloride for detailed

safety and handling information.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

By following this detailed protocol, researchers can confidently prepare a Chitopentaose
Pentahydrochloride stock solution of high quality and consistency, ensuring the reliability of

their subsequent experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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